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Compound of Interest

2-Amino-4-methylpyrimidine-5-
Compound Name:
carbonitrile

Cat. No.: B093160

Solubility Profile of 2-Amino-4-methylpyrimidine-
5-carbonitrile: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the available solubility data for 2-Amino-
4-methylpyrimidine-5-carbonitrile (CAS: 17321-97-0). Due to the limited publicly available
quantitative data for this specific compound, this guide also includes solubility information for its
isomer, 4-Amino-2-methylpyrimidine-5-carbonitrile (CAS: 698-29-3), as a reference.
Furthermore, detailed experimental protocols for determining solubility are provided to enable
researchers to generate precise data for their specific applications.

Solubility Data

The solubility of a compound in various solvents is a critical physicochemical property that
influences its behavior in biological systems and its suitability for various applications, including
drug development. The following tables summarize the available solubility data.

Table 1: Solubility of 2-Amino-4-methylpyrimidine-5-carbonitrile (CAS: 17321-97-0)
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Solvent Temperature (°C) Solubility Notes

One supplier lists the
compound as soluble
in water, but no
gquantitative data is
Water Not Specified Soluble[1] available. Another
source indicates it is
insoluble in water.[1]
Further experimental

verification is required.

Table 2: Solubility of 4-Amino-2-methylpyrimidine-5-carbonitrile (Isomer, CAS: 698-29-3)

Solvent Temperature (°C) Solubility Notes
Water 25 6.4 g/L[2] Slightly soluble.[2]
Dimethyl Sulfoxide N
Not Specified Soluble[2]
(DMSO)
Ethanol Not Specified Soluble[2]
Methanol Not Specified Soluble[2]

Experimental Protocols for Solubility Determination

Accurate determination of a compound's solubility is essential. The following are widely
accepted methods for determining the solubility of organic compounds.

Thermodynamic Solubility Determination (Shake-Flask
Method)

The shake-flask method is considered the gold standard for determining thermodynamic (or
equilibrium) solubility.[3][4] It measures the concentration of a solute in a saturated solution that
is in equilibrium with the solid form of the solute.

Methodology:
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e Sample Preparation: An excess amount of the solid compound (2-Amino-4-
methylpyrimidine-5-carbonitrile) is added to a known volume of the desired solvent in a
sealed vial or flask. The excess solid ensures that a saturated solution is formed.

o Equilibration: The mixture is agitated, typically by shaking or stirring, at a constant
temperature for a prolonged period (e.g., 24-48 hours) to ensure that equilibrium is reached.

o Phase Separation: After equilibration, the undissolved solid is separated from the saturated
solution. This is commonly achieved by centrifugation or filtration. Care must be taken to
avoid any temperature changes during this step that could alter the solubility.

e Quantification: The concentration of the dissolved compound in the clear supernatant or
filtrate is determined using a suitable analytical method, such as High-Performance Liquid
Chromatography (HPLC), UV-Vis spectroscopy, or Liquid Chromatography-Mass
Spectrometry (LC-MS).

o Calculation: The solubility is then expressed as the concentration of the compound in the
saturated solution (e.g., in mg/mL, pug/mL, or mol/L).

Gravimetric Method

The gravimetric method is a straightforward technique for determining solubility, particularly for
compounds that are non-volatile and thermally stable.[5][6]

Methodology:

o Preparation of Saturated Solution: A saturated solution is prepared by adding an excess of
the solute to a known volume of the solvent and allowing it to equilibrate, similar to the
shake-flask method.

 Aliquoting: A precise volume of the clear, saturated solution is carefully transferred to a pre-
weighed, dry container (e.g., an evaporating dish or beaker).

o Solvent Evaporation: The solvent is slowly evaporated from the container, typically using a
water bath, heating mantle, or oven at a temperature that does not cause decomposition of
the solute.
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» Drying and Weighing: The container with the solid residue is dried to a constant weight in a

desiccator or oven.

o Calculation: The solubility is calculated from the mass of the solid residue and the volume of

the solution aliquot taken.

Workflow for Solubility Determination

The following diagram illustrates a general workflow for determining the solubility of a chemical

compound.
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Caption: A generalized workflow for the experimental determination of solubility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 2-amino-4-methylpyrimidine-5- Carbonitrile - Cas No: 17321-97-0 at Best Price in Mumbai
| National Analytical Corporation - Chemical Division [tradeindia.com]

e 2. 4-AMINO-2-METHYLPYRIMIDINE-5-CARBONITRILE | 698-29-3 [chemicalbook.com]
» 3. dissolutiontech.com [dissolutiontech.com]

e 4. Shake-Flask Solubility Assay - Enamine [enamine.net]

e 5. uomus.edu.iq [uomus.edu.iq]

e 6. pharmacyjournal.info [pharmacyjournal.info]

 To cite this document: BenchChem. [solubility profile of 2-Amino-4-methylpyrimidine-5-
carbonitrile in various solvents]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b093160#solubility-profile-of-2-amino-4-
methylpyrimidine-5-carbonitrile-in-various-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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